Cas no 1221902-06-2 (N-Benzyl-N-methyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine)

• Product Name: N-Benzyl-N-methyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
• CAS No: 1221902-06-2
• MF: C₂₈H₂₂NO₂P
• MW: 435.453547954559
• CID: 2897836
• PubChem ID: 11453323
• Update Time: 2025-09-24

N-Benzyl-N-methyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-N-methyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
• N-Benzyl-N-methyldinaphtho-[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
• (11bR)-N-benzyl-N-methyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
• (S)-(+)-(3,5-Dioxa-4-phospha-cyclohepta[2,1-a;3,4-a']dinaphthalen-4-yl)benzyl(methyl)amine
• (11bS)-N-Benzyl-N-methyldinaphtho[2,1-d:1
• (S)-(+)-Benzyl(3,5-dioxa-4-phospha-cyclohepta[2,1-a;3,4-a']dinaphthalen-4-yl)methylamine, 97%
• 890306-96-4
• N-Benzyl-N-methyl-4H-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
• (11bR)-N-benzyl-N-methyldinaphtho[2,1-d
• (+)-N-Benzyl-N-methyl-dinaphtho[2,1-d:1',2']dioxaphosphepin-4-amine, (11bS)
• MFCD04117686
• N-benzyl-N-methyl-12,14-dioxa-13-phosphapentacyclo[13.8.0.0^{2,11.0^{3,8.0^{18,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-amine
• N-BENZYL-N-METHYL-12,14-DIOXA-13-PHOSPHAPENTACYCLO[13.8.0.0(2),(1)(1).0(3),?.0(1)?,(2)(3)]TRICOSA-1(15),2(11),3,5,7,9,16,18,20,22-DECAEN-13-AMINE
• BP-12190
• DTXSID30466377
• (S)-(+)-Benzyl(3,5-dioxa-4-phospha-cyclohepta[2,1-a;3,4-a']dinaphthalen-4-yl)methylamine
• CS-W013848
• 1221902-06-2
• D74690
• SCHEMBL16676464
• (S)-(+)-(3,5-DIOXA-4-PHOSPHA-CYCLOHEPTA[2,1-A3,4-A']DINAPHTHALEN-4-YL)BENZYL(METHYL)AMINE
• N-benzyl-N-methyl-12,14-dioxa-13-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-amine
• (+)-N-Benzyl-N-methyl-dinaphtho[2,1-d:1',2']dioxaphosphepin-4-amine,(11bs)
• (11bS)-N-Benzyl-N-methyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
• CS-0088404
• 490023-37-5

• Inchi： 1S/C28H22NO2P/c1-29(19-20-9-3-2-4-10-20)32-30-25-17-15-21-11-5-7-13-23(21)27(25)28-24-14-8-6-12-22(24)16-18-26(28)31-32/h2-18H,19H2,1H3
• InChI Key： OHGGHRJGBXAKKY-UHFFFAOYSA-N
• SMILES： P1(N(C)CC2C=CC=CC=2)OC2C=CC3C=CC=CC=3C=2C2=C(C=CC3C=CC=CC2=3)O1

Computed Properties

• Exact Mass: 435.13881594g/mol
• Monoisotopic Mass: 435.13881594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 29.5